Cas no 65601-07-2 (1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole)

1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole structure
65601-07-2 structure
Product name:1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole
CAS No:65601-07-2
MF:C13H14N2
MW:198.263662815094
CID:1115508
PubChem ID:3613423

1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole
    • SCHEMBL3868410
    • methylharman
    • DTXSID601265011
    • 65601-07-2
    • Inchi: InChI=1S/C13H14N2/c1-2-11-13-10(7-8-14-11)9-5-3-4-6-12(9)15-13/h3-6,15H,2,7-8H2,1H3
    • InChI Key: RHZNBRTZMBDFOB-UHFFFAOYSA-N
    • SMILES: CCC1=NCCC2=C1NC3=CC=CC=C23

Computed Properties

  • Exact Mass: 198.115698455g/mol
  • Monoisotopic Mass: 198.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2Ų
  • XLogP3: 2.6

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